2-(4-Hydroxyphenoxy)acetonitrile

• IUPAC Name: 2-(4-hydroxyphenoxy)acetonitrile
• InChI: InChI=1S/C8H7NO2/c9-5-6-11-8-3-1-7(10)2-4-8/h1-4,10H,6H2
• InChI Key: KDTJYHQWVKLPNI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1O)OCC#N
• Molecular Formula: C8H7NO2
• Molecular Weight: 149.15 g/mol

Description

“2-(4-Hydroxyphenoxy)acetonitrile” is a chemical compound with the molecular formula C8H7NO2 and a molecular weight of 149.15. It is also known as 4-Hydroxybenzyl cyanide.

Molecular Structure Analysis

The molecular structure of “this compound” involves a nitrile group (-CN) and a hydroxyphenoxy group (-OH). The molecule has heavy atoms, arom. heavy atoms, H-bond acceptors, and H-bond donors.

Chemical Reactions Analysis

Acetonitrile, a component of “this compound”, can be used as an important intermediate in organic synthesis. Its conversion reactions have become one of the most attractive fields in organic synthesis.

Physical And Chemical Properties Analysis

“this compound” has a number of physical and chemical properties. It has a density of 1.2±0.1 g/cm3, a boiling point of 285.2±15.0 °C at 760 mmHg, and a molar refractivity of 37.6±0.3 cm3.

Scientific Research Applications

Electrochemical Studies

2-(4-Hydroxyphenoxy)acetonitrile and its derivatives have been extensively studied in electrochemistry. Research demonstrates that these compounds can undergo oxidation processes under specific conditions, leading to the formation of different products. For instance, Schwarz et al. (2003) explored the electrochemical oxidation of 4-aminophenol, a structurally related compound, at gold electrodes in various media, including acetonitrile (Schwarz et al., 2003). This study provides insights into the electrochemical behavior of similar phenolic compounds in different solvents.

Synthesis and Chemical Properties

The compound has been a subject of interest in synthetic chemistry. For example, Wu et al. (2014) developed a concise synthesis method for 2-(2-hydroxyphenyl)acetonitriles, which are chemically similar to this compound. This synthesis involves reactions of trimethylsilyl cyanide and o-quinone methides generated from 2-(1-tosylalkyl)phenols (Wu et al., 2014). Such studies contribute to understanding the chemical properties and potential applications of these compounds.

Spectroelectrochemical Analysis

The compound and its related derivatives have been used in spectroelectrochemical studies. For instance, Barsotti et al. (2015) investigated the photochemical processes of 4-hydroxybenzophenone in different solvents, including acetonitrile. They studied how the solvent environment affects the photochemical behavior of this compound, which can provide valuable information for similar phenolic compounds (Barsotti et al., 2015).

Role in Biological Systems

Despite the exclusion of drug use and dosage information, it is essential to note the broader biological relevance of similar compounds. For example, the study by Wu et al. (2009) on hydroxytyrosol, a structurally related compound, explores its distribution in blood and brain, demonstrating the potential biological activity of phenolic compounds (Wu et al., 2009).

Future Directions

The future directions in the study and application of “2-(4-Hydroxyphenoxy)acetonitrile” and similar compounds could involve their use in organic synthesis, particularly in the field of electrochemical conversions. Additionally, high-throughput screening methods for improved biosynthesis of related compounds could also be a potential area of future research.